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An In-depth Technical Guide to 4-(Allyloxy)-2-hydroxybenzaldehyde for Advanced Research

Abstract
4-(Allyloxy)-2-hydroxybenzaldehyde is a multifunctional aromatic compound of significant

interest to researchers in medicinal chemistry, organic synthesis, and materials science. As a

derivative of salicylaldehyde, it possesses a unique combination of reactive functional groups—

an aldehyde, a phenol, and an allyl ether—making it a versatile scaffold for the synthesis of

complex molecular architectures and novel bioactive agents. This technical guide provides a

comprehensive overview of its physicochemical properties, detailed protocols for its synthesis

and purification, analytical characterization methodologies, and key chemical transformations.

By elucidating the causality behind experimental choices and grounding all claims in

authoritative sources, this document serves as a vital resource for scientists and drug

development professionals seeking to leverage this compound in their research endeavors.

Introduction: A Versatile Synthetic Building Block
The strategic importance of 4-(Allyloxy)-2-hydroxybenzaldehyde lies in its hybrid structure.

The salicylaldehyde core is a privileged scaffold in chemistry, known for its role in forming
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stable Schiff bases and metal chelates, and as a precursor to important compounds like

coumarin.[1] The introduction of an allyloxy group at the C4 position adds a critical layer of

functionality. The allyl group can participate in a diverse range of reactions, including the

Claisen rearrangement, Heck coupling, and metathesis, offering a gateway to further molecular

complexity.[2]

This compound is not merely a synthetic curiosity; it is a designed intermediate. Its precursor,

2,4-dihydroxybenzaldehyde, is a known natural product derivative. The allyloxy moiety

enhances its utility, providing a handle for downstream modifications that are crucial in drug

discovery for modulating properties such as lipophilicity, metabolic stability, and target binding.

This guide will explore the fundamental chemistry required to synthesize, verify, and utilize this

potent intermediate.

Physicochemical and Spectroscopic Profile
Accurate characterization is the bedrock of reproducible science. The key properties of 4-
(Allyloxy)-2-hydroxybenzaldehyde are summarized below.

Core Properties
Property Value Source

Molecular Formula C₁₀H₁₀O₃ Calculated

Molecular Weight 178.18 g/mol Calculated

IUPAC Name
4-(prop-2-en-1-yloxy)-2-

hydroxybenzaldehyde
IUPAC Nomenclature

Appearance
Expected to be a light yellow

or off-white solid

Analogy to similar

compounds[3]

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, acetone, ethyl

acetate, and dichloromethane.

Analogy to

hydroxybenzaldehydes[4][5]

Structural Representation
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The molecular structure provides insight into its reactivity, highlighting the ortho-relationship of

the hydroxyl and aldehyde groups, which allows for intramolecular hydrogen bonding, and the

para-relationship of the aldehyde and the reactive allyloxy group.

Caption: Structure of 4-(Allyloxy)-2-hydroxybenzaldehyde.

Synthesis and Purification: A Validated Protocol
The most reliable and common method for preparing aryl allyl ethers is the Williamson ether

synthesis.[2] This reaction involves the deprotonation of a phenol followed by nucleophilic

substitution with an allyl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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